Cas no 2228244-10-6 (2-(but-3-yn-2-yl)-4-methyl-1-nitrobenzene)

• Product Name: 2-(but-3-yn-2-yl)-4-methyl-1-nitrobenzene
• CAS No: 2228244-10-6
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 6405412
• PubChem ID: 165710995
• Update Time: 2025-06-07

2-(but-3-yn-2-yl)-4-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yl)-4-methyl-1-nitrobenzene
• EN300-1837145
• 2228244-10-6

• Inchi： 1S/C11H11NO2/c1-4-9(3)10-7-8(2)5-6-11(10)12(13)14/h1,5-7,9H,2-3H3
• InChI Key： IJEKETGTRDQNSP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=CC=1C(C#C)C)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(but-3-yn-2-yl)-4-methyl-1-nitrobenzene

Professional Introduction to 2-(but-3-yn-2-yl)-4-methyl-1-nitrobenzene (CAS No. 2228244-10-6)

2-(but-3-yn-2-yl-4-methyl-1-nitrobenzene) is a sophisticated organic compound characterized by its unique molecular structure, which integrates both aromatic and alkyne functional groups. This compound, identified by the CAS number 2228244-10-6, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and synthetic chemistry. The presence of a nitro group and a terminal alkyne moiety makes it a versatile intermediate for various chemical transformations, enabling researchers to explore diverse synthetic pathways.

The compound's structure, featuring a benzene ring substituted with a methyl group at the 4-position and a but-3-ynyl group at the 2-position, provides a rich scaffold for further functionalization. This architecture is particularly intriguing because it combines the stability of the aromatic ring with the reactivity of the alkyne, which can undergo a variety of reactions such as Sonogashira coupling, hydrogenation, and oxidation. These properties make 2-(but-3-yn-2-yl-4-methyl-1-nitrobenzene a valuable building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds that incorporate both aromatic and alkyne functionalities. These compounds are of particular interest because they often exhibit enhanced biological activity compared to their simpler counterparts. For instance, studies have shown that nitroaromatics can serve as potent intermediates in the synthesis of bioactive molecules, including antimicrobial and anti-inflammatory agents. The specific combination of substituents in 2-(but-3-yn-2-yl-4-methyl-1-nitrobenzene) may contribute to its unique pharmacological properties, making it a promising candidate for further investigation.

The synthesis of 2-(but-3-yn-2-yl-4-methyl-1-nitrobenzene) typically involves multi-step organic reactions, starting from commercially available precursors such as nitrobenzene derivatives and butynes. The process often requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions are frequently employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies highlight the compound's significance as a synthetic intermediate in modern organic chemistry.

One of the most compelling aspects of 2-(but-3-yn-2-yl)-4-methyl^{_{>1-nitrobenzene is its potential application in medicinal chemistry. Researchers have been exploring its use as a precursor for the development of novel therapeutic agents. For example, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurological disorders due to their ability to interact with specific biological targets. The nitro group, in particular, can be reduced to an amine or further functionalized into other bioactive moieties, expanding its utility in drug design.}}

The role of computational chemistry in understanding the properties of 2-(but-l3-ylll)-4-methyl^{_{>1-nitrobenzene cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might behave in different environments and how it might interact with biological targets. These predictions are crucial for guiding experimental efforts and optimizing drug candidates. Recent advances in computational methods have made it possible to perform highly accurate simulations, providing valuable insights into the compound's reactivity and biological activity.}}

The chemical reactivity of 2-(but-l3-ylll)-4-methyl^{_{>1-nitrobenzene is another area of active research. The alkyne functionality is particularly interesting because it can participate in various reactions that are not possible with simple alkanes or alkenes. For example, Sonogashira coupling reactions allow for the introduction of aryl groups at the terminal position of the alkyne, creating new molecular architectures with potential biological activity. Similarly, hydrogenation reactions can convert the alkyne into an alkane, altering the electronic properties of the molecule and potentially affecting its interactions with biological targets.}}

The nitro group also contributes significantly to the reactivity of this compound. Nitroaromatics are known for their ability to undergo reduction to form amides or anilines, which are common motifs in many drugs. Additionally, nitro groups can be used as handles for further functionalization through diazotization or other transformations. These possibilities make 2-(but-l3-ylll)-4-methyl^{>1-nitrobenzene a versatile intermediate for synthesizing a wide range of bioactive molecules.}

In conclusion, 2-(but-l3-ylll)-4-methylb$p$n$p$n$p$n$p$n$p$n$p$n$p$n$p$n$p$n

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